Cas no 129825-11-2 (1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one)

1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one structure
129825-11-2 structure
Product Name:1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one
CAS No:129825-11-2
MF:C9H6ClF3O
MW:222.591552257538
MDL:MFCD03094146
CID:91660
PubChem ID:253660127
Update Time:2025-04-18

1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-3'-(trifluoromethyl)acetophenone
    • 1-[4-chloro-3-(trifluoromethyl)phenyl]Ethanone
    • 5-Acetyl-2-chlorobenzotrifluoride
    • 4-CHLORO-3-(TRIFLUOROMETHYL)ACETOPHENONE
    • 1-(4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL)ETHANONE
    • 5-Acetyl-2-chlorobenzotrifluoride, 1-[4-Chloro-3-(trifluoromethyl)phenyl]ethan-1-one
    • 1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one
    • 1-(4-chloro-3-trifluoromethylphenyl)ethanone
    • SY032574
    • 3-(trifluoromethyl)-4-chloroacetophenone
    • AC-3637
    • PS-7813
    • 4 inverted exclamation mark -Chloro-3 inverted exclamation mark -(trifluoromethyl)acetophenone
    • C2821
    • EN300-115183
    • A19702
    • Ethanone, 1-[4-chloro-3-(trifluoromethyl)phenyl]-
    • CS-W013110
    • DTXSID40378750
    • AKOS015850041
    • Ethanone,1-[4-chloro-3-(trifluoromethyl)phenyl]-
    • SCHEMBL76697
    • 4'-chloro-3'-(trifluoromethyl)acetophenone, AldrichCPR
    • Z1269124713
    • AM61756
    • MFCD03094146
    • 3'-(trifluoromethyl)-4'-chloroacetophenone
    • FT-0643117
    • 129825-11-2
    • DB-041935
    • 4\\'-Chloro-3\\'-(trifluoromethyl)acetophenone
    • MDL： MFCD03094146
    • Inchi： 1S/C9H6ClF3O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-4H,1H3
    • InChI Key： UYNMUXTXDHJBEN-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(C)=O)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 222.00600
  • Monoisotopic Mass: 222.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 60.0 to 64.0 deg-C
  • Boiling Point: 236.6±35.0 ºC (760 Torr),
  • Flash Point: 96.9±25.9 ºC,
  • Refractive Index: 1.466
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 3.56140
  • Solubility: Insoluble in water

1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Security Information

1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4'-Chloro-3'-(trifluoromethyl)acetophenone
 129825-11-2 97%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C122009-5g
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TRC
C596570-50mg
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TRC
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TRC
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1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-one Production Method

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